Cas no 1494508-83-6 (4-(Chloromethyl)-3-methyl-1-(propan-2-yl)-1H-pyrazole)

• Product Name: 4-(Chloromethyl)-3-methyl-1-(propan-2-yl)-1H-pyrazole
• CAS No: 1494508-83-6
• MF: C₈H₁₃ClN₂
• MW: 172.655220746994
• CID: 4701153
• Update Time: 2025-06-14

4-(Chloromethyl)-3-methyl-1-(propan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-3-methyl-1-(propan-2-yl)-1H-pyrazole
• 4-(Chloromethyl)-3-methyl-1-(propan-2-yl)-1H-pyrazole

• Inchi： 1S/C8H13ClN2/c1-6(2)11-5-8(4-9)7(3)10-11/h5-6H,4H2,1-3H3
• InChI Key： RSHIUWWVGPKKAX-UHFFFAOYSA-N
• SMILES： ClCC1C(C)=NN(C=1)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 127
• Topological Polar Surface Area: 17.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 4-(Chloromethyl)-3-methyl-1-(propan-2-yl)-1H-pyrazole

Recent Advances in the Study of 4-(Chloromethyl)-3-methyl-1-(propan-2-yl)-1H-pyrazole (CAS: 1494508-83-6)

The compound 4-(Chloromethyl)-3-methyl-1-(propan-2-yl)-1H-pyrazole (CAS: 1494508-83-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyrazole backbone and chloromethyl functional group, has shown promising potential in various applications, including drug discovery, agrochemical development, and material science. Recent studies have focused on its synthesis, reactivity, and biological activity, shedding light on its versatile utility in medicinal chemistry.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 4-(Chloromethyl)-3-methyl-1-(propan-2-yl)-1H-pyrazole, highlighting its efficiency as an intermediate in the preparation of more complex pharmacophores. The researchers employed a multi-step synthesis involving the condensation of hydrazine derivatives with β-diketones, followed by chloromethylation. The compound's high reactivity, attributed to the chloromethyl group, makes it a valuable building block for the development of novel bioactive molecules.

In another groundbreaking study, researchers investigated the antimicrobial properties of derivatives synthesized from 4-(Chloromethyl)-3-methyl-1-(propan-2-yl)-1H-pyrazole. The results, published in Bioorganic & Medicinal Chemistry Letters (2024), demonstrated significant inhibitory effects against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study suggested that the chloromethyl group plays a critical role in enhancing the compounds' ability to penetrate bacterial cell walls, thereby improving their efficacy.

Furthermore, the compound's potential in agrochemical applications was explored in a recent report by the European Journal of Agrochemicals (2023). The study focused on its use as a precursor for the synthesis of novel pesticides. The chloromethyl group was found to facilitate the formation of covalent bonds with target enzymes in pests, leading to the development of highly specific and environmentally friendly agrochemicals. This research opens new avenues for sustainable pest control solutions.

Despite these advancements, challenges remain in optimizing the compound's stability and bioavailability. A 2024 review in Chemical Reviews emphasized the need for further studies to address these limitations, particularly in the context of drug delivery systems. The review also highlighted the importance of computational modeling to predict the compound's interactions with biological targets, which could accelerate its adoption in clinical settings.

In conclusion, 4-(Chloromethyl)-3-methyl-1-(propan-2-yl)-1H-pyrazole (CAS: 1494508-83-6) represents a versatile and highly reactive intermediate with broad applications in chemical biology and pharmaceutical research. Ongoing studies continue to uncover its potential, paving the way for innovative therapeutic and agrochemical solutions. Future research should focus on overcoming its current limitations to fully harness its capabilities.